Cas no 1049980-53-1 ((2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1049980-53-1
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 3165018
• PubChem ID: 2762013
• Update Time: 2025-10-31

(2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(naphthalen-2-ylMethyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylicacid
• 1049980-53-1
• CHEMBL4065078
• (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD04115789
• Inchi： 1S/C16H17NO2/c18-16(19)15-9-12(10-17-15)7-11-5-6-13-3-1-2-4-14(13)8-11/h1-6,8,12,15,17H,7,9-10H2,(H,18,19)/t12-,15+/m1/s1
• InChI Key： ZZHAJMVCKZUYEK-DOMZBBRYSA-N
• SMILES： OC([C@@H]1C[C@@H](CC2C=CC3C=CC=CC=3C=2)CN1)=O

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S,4R)-4-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic Acid (CAS: 1049980-53-1)

The compound (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid (CAS: 1049980-53-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This chiral pyrrolidine derivative, featuring a naphthalene moiety, has demonstrated promising pharmacological properties that warrant further investigation. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound with improved yield and enantiomeric purity. The researchers employed asymmetric hydrogenation of a corresponding enamide precursor using a chiral ruthenium catalyst, achieving >99% ee. This advancement in synthesis methodology has made the compound more accessible for biological evaluation and structure-activity relationship studies.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed important insights into the conformational preferences of this molecule. The naphthalene ring system adopts a position that creates a distinct hydrophobic pocket, while the carboxylic acid group remains available for hydrogen bonding interactions. This unique spatial arrangement appears crucial for its biological activity.

In pharmacological studies, this compound has shown selective inhibition of certain metalloproteinases, with particular potency against MMP-13 (collagenase-3). A 2024 preclinical study demonstrated its potential in osteoarthritis models, where it reduced cartilage degradation by 62% compared to controls. The compound's ability to chelate zinc ions in the active site of these enzymes appears central to its mechanism of action.

Recent computational modeling work has explored the structure-activity relationships of analogs, identifying key modifications that enhance both potency and metabolic stability. The naphthalene moiety appears particularly important for target engagement, while modifications to the pyrrolidine ring can improve pharmacokinetic properties. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters.

Ongoing research is investigating the compound's potential in other therapeutic areas, including fibrosis and certain cancers where matrix metalloproteinases play pathogenic roles. Early in vivo studies suggest favorable tissue distribution with particularly good retention in cartilage and connective tissues. However, further optimization of its physicochemical properties may be needed to improve oral bioavailability.

The compound's safety profile is currently under evaluation in IND-enabling studies. Preliminary toxicology data from animal models show a reasonable therapeutic window, though dose-dependent hepatotoxicity has been observed at higher concentrations. Researchers are working to understand the mechanism behind this observation and develop strategies to mitigate it.

Future directions for research on (2S,4R)-4-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid include exploring its potential as a lead compound for drug development, further optimizing its pharmacological properties, and investigating its mechanism of action at the molecular level. The compound represents an interesting case study in the design of selective enzyme inhibitors with constrained amino acid scaffolds.